Cas no 37094-53-4 (Naphtho[2,1-b]thiophene-4-carboxylic acid)
37094-53-4 structure
Product Name:Naphtho[2,1-b]thiophene-4-carboxylic acid
CAS No:37094-53-4
MF:C13H8O2S
MW:228.266422271729
CID:1480852
Update Time:2024-08-23
Naphtho[2,1-b]thiophene-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Naphtho[2,1-b]thiophene-4-carboxylic acid
-
- Inchi: 1S/C13H8O2S/c14-13(15)11-7-8-3-1-2-4-9(8)10-5-6-16-12(10)11/h1-7H,(H,14,15)
- InChI Key: XJPSYWUKRBZMFD-UHFFFAOYSA-N
- SMILES: C12=C(C(O)=O)C=C3C(=C1C=CS2)C=CC=C3
Computed Properties
- Exact Mass: 228.02454
Experimental Properties
- Density: 1.429±0.06 g/cm3(Predicted)
- Boiling Point: 441.3±20.0 °C(Predicted)
- PSA: 37.3
- pka: 3.37±0.30(Predicted)
Naphtho[2,1-b]thiophene-4-carboxylic acid Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
37094-53-4 (Naphtho[2,1-b]thiophene-4-carboxylic acid) Related Products
- 5381-25-9(benzothiophene-3-carboxylic acid)
- 10134-98-2(Benzobthiophene-7-carboxylic Acid)
- 2786-08-5(4-Dibenzothiophenecarboxylicacid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent